methyl 2-(7-butyl-1,3-dimethyl-2,4-dioxo-2,3,4,7-tetrahydro-1H-pyrrolo[2,3-d]pyrimidine-6-carboxamido)acetate

• IUPAC Name: methyl 2-[(7-butyl-1,3-dimethyl-2,4-dioxopyrrolo[2,3-d]pyrimidine-6-carbonyl)amino]acetate
• InChI: InChI=1S/C16H22N4O5/c1-5-6-7-20-11(13(22)17-9-12(21)25-4)8-10-14(20)18(2)16(24)19(3)15(10)23/h8H,5-7,9H2,1-4H3,(H,17,22)
• InChI Key: GRJKLGJUWXCNKK-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=CC2=C1N(C(=O)N(C2=O)C)C)C(=O)NCC(=O)OC
• Molecular Formula: C16H22N4O5
• Molecular Weight: 350.37 g/mol

Description

Methyl 2-(7-butyl-1,3-dimethyl-2,4-dioxo-2,3,4,7-tetrahydro-1H-pyrrolo[2,3-d]pyrimidine-6-carboxamido)acetate is a useful research compound. Its molecular formula is C16H22N4O5 and its molecular weight is 350.375. The purity is usually 95%.
BenchChem offers high-quality methyl 2-(7-butyl-1,3-dimethyl-2,4-dioxo-2,3,4,7-tetrahydro-1H-pyrrolo[2,3-d]pyrimidine-6-carboxamido)acetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about methyl 2-(7-butyl-1,3-dimethyl-2,4-dioxo-2,3,4,7-tetrahydro-1H-pyrrolo[2,3-d]pyrimidine-6-carboxamido)acetate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Reaction Studies

• The compound has been utilized in the synthesis of five-membered 2,3-dioxo heterocycles. These heterocycles have been synthesized through reactions involving similar compounds, showing the utility of this chemical in creating complex organic structures (Denislamova, Bubnov, & Maslivets, 2011).

Pharmacological Studies

• While excluding specific drug usage and side effects, research has shown that related compounds have been synthesized for potential pharmacological applications. This includes studies on analgesic, anti-inflammatory, and antipyretic activities (Makino, Kuzuna, Naka, Saijo, & Maki, 1988).

Thermal Stability and Decomposition Analysis

• Studies have been conducted to understand the thermal stability and decomposition patterns of related compounds, providing insights into their behavior under various temperature conditions, which is essential for both chemical and pharmaceutical applications (Salih & Al-Sammerrai, 1986).

Synthesis of Derivatives and Analogues

• Research has focused on the synthesis of various derivatives and analogues of this compound, which aids in the exploration of its chemical properties and potential applications in different scientific fields (Śladowska, Bartoszko-Malik, & Zawisza, 1990).

Antibacterial Activity Studies

• There is evidence of research exploring the antibacterial activity of pyrimidine derivatives, which indicates the potential of this compound in contributing to the development of new antibacterial agents (Asadian, Davoodnia, & Beyramabadi, 2018).